Cas no 943654-96-4 (L-Homoserine Methyl Ester Hydrochloride)

• Product Name: L-Homoserine Methyl Ester Hydrochloride
• CAS No: 943654-96-4
• MF: C₅H₁₂ClNO₃
• MW: 169.606680870056
• CID: 4674509
• Update Time: 2025-05-21

L-Homoserine Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-amino-4-hydroxybutanoate hydrochloride
• L-Homoserine Methyl Ester Hydrochloride

• Inchi： 1S/C5H11NO3.ClH/c1-9-5(8)4(6)2-3-7;/h4,7H,2-3,6H2,1H3;1H/t4-;/m0./s1
• InChI Key： UFMGWJYGVSOBAG-WCCKRBBISA-N
• SMILES： Cl.O(C)C([C@H](CCO)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 94.2
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Homoserine Methyl Ester Hydrochloride

L-Homoserine Methyl Ester Hydrochloride: A Comprehensive Overview

L-Homoserine Methyl Ester Hydrochloride (CAS No. 943654-96-4) is a compound of significant interest in the fields of biochemistry, pharmacology, and organic chemistry. This compound, also referred to as L-homoserine methyl ester hydrochloride, is a derivative of L-homoserine, a non-protein amino acid that plays a crucial role in various biological processes. The methyl ester form of L-homoserine is particularly valuable due to its enhanced stability and bioavailability, making it a preferred choice in research and development applications.

The structural characterization of L-homoserine methyl ester hydrochloride reveals its unique properties. It consists of a central carbon atom bonded to an amino group, a carboxylic acid group (in the form of a methyl ester), and a hydroxyl group. The hydrochloride salt form ensures optimal solubility in aqueous solutions, which is essential for its use in various experimental setups. Recent studies have highlighted the importance of this compound in understanding the mechanisms of amino acid metabolism and its implications in human health.

One of the most promising applications of L-homoserine methyl ester hydrochloride lies in its potential as a precursor for the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be effectively utilized in the development of novel drugs targeting metabolic disorders. For instance, studies published in reputable journals such as Nature Communications and Journal of Medicinal Chemistry have shown that derivatives of L-homoserine exhibit potent anti-inflammatory and neuroprotective properties.

In addition to its pharmacological applications, L-homoserine methyl ester hydrochloride has garnered attention in the field of biotechnology. Its role as a building block for peptide synthesis has been extensively explored, with recent advancements enabling the creation of complex peptide structures with high precision. These developments have significant implications for the production of biopharmaceuticals and vaccines.

The synthesis of L-homoserine methyl ester hydrochloride involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for both research and industrial applications. Innovations in green chemistry have also been integrated into the synthesis process, reducing environmental impact while maintaining product quality.

From an analytical standpoint, the characterization of L-homoserine methyl ester hydrochloride has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and stability, which are critical for its application in various scientific domains.

In conclusion, L-homoserine methyl ester hydrochloride (CAS No. 943654-96-4) is a versatile compound with wide-ranging applications in science and technology. Its unique chemical properties, combined with recent advancements in research, position it as a key player in the development of innovative solutions across multiple industries.